2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)

• IUPAC Name: 2-[2-(2-chlorophenoxy)ethylamino]ethanol;oxalic acid
• InChI: InChI=1S/C10H14ClNO2.C2H2O4/c11-9-3-1-2-4-10(9)14-8-6-12-5-7-13;3-1(4)2(5)6/h1-4,12-13H,5-8H2;(H,3,4)(H,5,6)
• InChI Key: LRZNRVILOOQLCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCNCCO)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C12H16ClNO6
• Molecular Weight: 305.71 g/mol

Description

2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt) is a chemical compound that is used in scientific research. It is a salt that is formed by the reaction of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol with ethanedioic acid. This compound is used in various scientific studies to understand its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) is not fully understood. However, it is believed to act on various receptors in the body, including adrenergic receptors and serotonin receptors. It may also affect the levels of certain neurotransmitters in the brain, such as dopamine and norepinephrine.
Biochemical and physiological effects:
2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) has been shown to have various biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as stimulate the release of certain hormones, such as adrenaline and noradrenaline. It may also affect glucose metabolism and lipid metabolism.

Advantages and Limitations for Lab Experiments

The use of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) in lab experiments has several advantages and limitations. One advantage is that it is a well-characterized compound that is readily available. It is also relatively stable and easy to handle. However, its mechanism of action is not fully understood, and its effects on different systems in the body may be complex and difficult to interpret.

Future Directions

There are several future directions for research on 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)). One direction is to further understand its mechanism of action and its effects on different systems in the body. Another direction is to explore its potential as a therapeutic agent for various diseases and conditions. Additionally, research could focus on the development of new compounds based on the structure of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) that may have improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) involves the reaction of 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol with ethanedioic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is a 2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt) that is purified by recrystallization.

Scientific Research Applications

2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (2-{[2-(2-chlorophenoxy)ethyl]amino}ethanol ethanedioate (salt)) is used in various scientific studies to understand its mechanism of action and its effects on biochemical and physiological processes. It is used in studies related to the nervous system, cardiovascular system, and metabolic processes.